Cas no 88310-07-0 (Carbamic acid, 1-octenyl-, 3-methyl-4-(methylthio)phenyl ester)

• Product name: Carbamic acid, 1-octenyl-, 3-methyl-4-(methylthio)phenyl ester
• CAS No: 88310-07-0
• MF: C₁₇H₂₅NO₂S
• MW: 307.450903654099
• CID: 637924
• PubChem ID: 71409254

Carbamic acid, 1-octenyl-, 3-methyl-4-(methylthio)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, 1-octenyl-, 3-methyl-4-(methylthio)phenyl ester
• (3-methyl-4-methylsulfanylphenyl) N-oct-1-enylcarbamate
• DTXSID60829012
• 88310-07-0
• 3-Methyl-4-(methylsulfanyl)phenyl oct-1-en-1-ylcarbamate

• Inchi： InChI=1S/C17H25NO2S/c1-4-5-6-7-8-9-12-18-17(19)20-15-10-11-16(21-3)14(2)13-15/h9-13H,4-8H2,1-3H3,(H,18,19)
• InChI Key： BEVZFVUCPBIJAT-UHFFFAOYSA-N
• SMILES： CCCCCCC=CNC(=O)OC1=CC(=C(C=C1)SC)C

Computed Properties

• Exact Mass: 307.16060021g/mol
• Monoisotopic Mass: 307.16060021g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 63.6Ų
• XLogP3: 5.8